Cas no 88066-68-6 (Benzeneacetamide, 2-chloro-N-methyl-N-[1-(4-nitrophenyl)ethyl]-)

• Product Name: Benzeneacetamide, 2-chloro-N-methyl-N-[1-(4-nitrophenyl)ethyl]-
• CAS No: 88066-68-6
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 646614
• PubChem ID: 13268042
• Update Time: 2025-04-19

Benzeneacetamide, 2-chloro-N-methyl-N-[1-(4-nitrophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 2-chloro-N-methyl-N-[1-(4-nitrophenyl)ethyl]-
• 2-(2-chlorophenyl)-N-methyl-N-[1-(4-nitrophenyl)ethyl]acetamide
• DTXSID90533312
• 88066-68-6

• Inchi： 1S/C17H17ClN2O3/c1-12(13-7-9-15(10-8-13)20(22)23)19(2)17(21)11-14-5-3-4-6-16(14)18/h3-10,12H,11H2,1-2H3
• InChI Key： GHEFWYGCNLIOGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N(C)C(C)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 332.0927701g/mol
• Monoisotopic Mass: 332.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.1Ų